Cas no 859155-87-6 (5-(2-fluorophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(2-fluorophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 859155-87-6
• MF: C₁₀H₇FN₂O₂
• MW: 206.173185586929
• MDL: MFCD05170202
• CID: 718002
• PubChem ID: 1085886
• Update Time: 2025-10-17

5-(2-fluorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenyl)-1H-pyrazole-5-carboxylic acid
• 1H-Pyrazole-3-carboxylicacid, 5-(2-fluorophenyl)-
• 5-(2-Fluoro-phenyl)-2H-pyrazole-3-carboxylic acid
• 5-(2-Fluorophenyl)-1H-pyrazole-3-carboxylic acid (ACI)
• BBL037241
• 5-(2-Fluoro-phenyl)-2 H -pyrazole-3-carboxylic acid
• 859155-87-6
• SCHEMBL14152739
• Z1695669991
• AKOS000268817
• 5-(2-fluorophenyl)-1H-pyrazole-3-carboxylic acid
• AS-42582
• CS-0037671
• STK347688
• CCG-311886
• DB-029258
• DTXSID40360175
• SR-01000366938
• DAFWBGVQDOZAQL-UHFFFAOYSA-N
• AKOS000145734
• 3-(2-fluorophenyl)-1h-pyrazole-5-carb oxylic acid
• EN300-92752
• MFCD04322557
• W13570
• 5-(2-Fluorophenyl)-1H-pyrazole-3-carboxylic acid, AldrichCPR
• 5-(2-fluoro-phenyl)-2 h-pyrazole-3-carboxylic acid
• F2135-0684
• SR-01000366938-1
• 5-(2-fluorophenyl)-2h-pyrazole-3-carboxylic acid
• SCHEMBL71193
• 5-(2-fluoro-phenyl)-1H-pyrazole-3-carboxylic acid
• F2130-0111
• AB20816

• MDL： MFCD05170202
• Inchi： 1S/C10H7FN2O2/c11-7-4-2-1-3-6(7)8-5-9(10(14)15)13-12-8/h1-5H,(H,12,13)(H,14,15)
• InChI Key： DAFWBGVQDOZAQL-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C2C(F)=CC=CC=2)NN=1)O

Computed Properties

• Exact Mass: 206.04900
• Monoisotopic Mass: 206.049156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.441
• Boiling Point: 481.6°C at 760 mmHg
• Flash Point: 245.1°C
• Refractive Index: 1.62
• PSA: 65.98000
• LogP: 1.91400

5-(2-fluorophenyl)-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2-fluorophenyl)-1H-pyrazole-3-carboxylic acid

5-(2-Fluorophenyl)-1H-pyrazole-3-carboxylic Acid: A Comprehensive Overview

5-(2-Fluorophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 859155-87-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids and is characterized by its unique structural features, which include a fluorinated phenyl group and a pyrazole ring. These characteristics make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The fluorine atom in the 2-position of the phenyl ring imparts significant electronic and steric effects, which can influence the compound's biological activity and pharmacokinetic properties. The pyrazole ring, known for its biological activity, further enhances the compound's potential as a lead molecule in drug discovery. Recent studies have highlighted the importance of these structural elements in modulating the compound's interactions with biological targets, such as enzymes and receptors.

In the context of medicinal chemistry, 5-(2-fluorophenyl)-1H-pyrazole-3-carboxylic acid has been extensively studied for its potential as an inhibitor of various enzymes involved in disease pathways. For instance, it has shown promising activity as an inhibitor of carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and epilepsy. The selective inhibition of specific isoforms of carbonic anhydrase by this compound could lead to the development of more effective and targeted therapies.

Moreover, 5-(2-fluorophenyl)-1H-pyrazole-3-carboxylic acid has been explored for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes, making it a potential candidate for the treatment of these conditions.

The pharmacokinetic profile of 5-(2-fluorophenyl)-1H-pyrazole-3-carboxylic acid is another critical aspect that has been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy. The compound's ability to cross biological membranes and reach target tissues efficiently is crucial for its effectiveness in vivo.

Recent advancements in computational chemistry have also contributed to our understanding of 5-(2-fluorophenyl)-1H-pyrazole-3-carboxylic acid. Molecular modeling and docking studies have provided insights into its binding interactions with target proteins, helping to optimize its structure for enhanced potency and selectivity. These computational tools have facilitated the rational design of derivatives with improved pharmacological properties.

In addition to its potential therapeutic applications, 5-(2-fluorophenyl)-1H-pyrazole-3-carboxylic acid has been used as a building block in organic synthesis. Its unique structural features make it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. This versatility has led to its widespread use in academic and industrial research settings.

The safety profile of 5-(2-fluorophenyl)-1H-pyrazole-3-carboxylic acid is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have indicated that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 5-(2-fluorophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 859155-87-6) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it a valuable candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.